1-[(Tert-butoxy)carbonyl]-4-(2,2,2-trifluoroethoxy)piperidine-4-carboxylic acid

• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethoxy)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H20F3NO5/c1-11(2,3)22-10(20)17-6-4-12(5-7-17,9(18)19)21-8-13(14,15)16/h4-8H2,1-3H3,(H,18,19)
• InChI Key: NRFQKVVPSMUFLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C(=O)O)OCC(F)(F)F
• Molecular Formula: C13H20F3NO5
• Molecular Weight: 327.30 g/mol

Description

“1-[(Tert-butoxy)carbonyl]-4-(2,2,2-trifluoroethoxy)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C13H20F3NO5. It has a molecular weight of 327.3. The compound is typically used for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H20F3NO5/c1-11(2,3)22-10(20)17-6-4-12(5-7-17,9(18)19)21-8-13(14,15)16/h4-8H2,1-3H3,(H,18,19). This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available resources.

Scientific Research Applications

Asymmetric Synthesis and Derivative Formation

Asymmetric syntheses of derivatives like (2S,3S)-3-(tert-butoxycarbonyl)-2-piperidinecarboxylic acid and (3R,4S)-4-(tert-butoxycarbonyl)-3-piperidinecarboxylic acid have been achieved starting from L-aspartic acid beta-tert-butyl ester and N-Cbz-beta-alanine, respectively. These syntheses involve multiple steps including tribenzylation, alkylation, hydroboration, and reductive amination processes, demonstrating the versatility of this compound in producing enantiomerically pure substances (Xue et al., 2002).

Spiro[indole‐3,4′‐piperidin]‐2‐ones Synthesis

A convenient synthetic route has been developed for the synthesis of spiro[indole-3,4′-piperidin]-2-one systems starting from 1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid and 2-bromoaniline. This process includes anilide formation, N(1)-protection, and intramolecular cyclization under Pd catalysis. Such compounds are essential in medicinal chemistry for their potential biological activities (Freund & Mederski, 2000).

Enantiopure Derivatives for Biological Studies

Research has also focused on the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common 4,6-dioxopiperidinecarboxylate precursor, emphasizing the importance of such derivatives in studying biological pathways and reactions. The methodologies involve reductions and stereoselective transformations, highlighting the compound's utility in synthesizing biologically relevant molecules (Marin et al., 2004).

Coupling Reactions

The compound has been used in coupling reactions, for instance, tert-butylcarbonyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate undergoing palladium-catalyzed coupling reactions with substituted arylboronic acids. This illustrates its potential in the synthesis of a variety of organic compounds through selective coupling processes (Wustrow & Wise, 1991).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.